7-(2-Hydroxy-3-phenoxypropyl)-8-(isopentylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
7-(2-Hydroxy-3-phenoxypropyl)-8-(isopentylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
313470-67-6
VCID:
VC0415277
InChI:
InChI=1S/C20H26N4O4S/c1-13(2)9-10-29-20-21-17-16(18(26)22-19(27)23(17)3)24(20)11-14(25)12-28-15-7-5-4-6-8-15/h4-8,13-14,25H,9-12H2,1-3H3,(H,22,26,27)
SMILES:
CC(C)CCSC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C
Molecular Formula:
C20H26N4O4S
Molecular Weight:
418.5g/mol
7-(2-Hydroxy-3-phenoxypropyl)-8-(isopentylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 313470-67-6
Main Products
VCID: VC0415277
Molecular Formula: C20H26N4O4S
Molecular Weight: 418.5g/mol
| CAS No. | 313470-67-6 |
|---|---|
| Product Name | 7-(2-Hydroxy-3-phenoxypropyl)-8-(isopentylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione |
| Molecular Formula | C20H26N4O4S |
| Molecular Weight | 418.5g/mol |
| IUPAC Name | 7-(2-hydroxy-3-phenoxypropyl)-3-methyl-8-(3-methylbutylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C20H26N4O4S/c1-13(2)9-10-29-20-21-17-16(18(26)22-19(27)23(17)3)24(20)11-14(25)12-28-15-7-5-4-6-8-15/h4-8,13-14,25H,9-12H2,1-3H3,(H,22,26,27) |
| Standard InChIKey | WZORQUPVHHPYPC-UHFFFAOYSA-N |
| SMILES | CC(C)CCSC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CC(C)CCSC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3107982 |
| Last Modified | Nov 11 2021 |
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